2-[(4-bromobenzyl)thio]-6-propyl-4(3H)-pyrimidinone

• IUPAC Name: 2-[(4-bromophenyl)methylsulfanyl]-4-propyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C14H15BrN2OS/c1-2-3-12-8-13(18)17-14(16-12)19-9-10-4-6-11(15)7-5-10/h4-8H,2-3,9H2,1H3,(H,16,17,18)
• InChI Key: QPGRUCOXQIFHRJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)SCC2=CC=C(C=C2)Br
• Molecular Formula: C14H15BrN2OS
• Molecular Weight: 339.25 g/mol

Description

2-[(4-bromobenzyl)thio]-6-propyl-4(3H)-pyrimidinone is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 2-[(4-bromobenzyl)thio]-6-propyl-4(3H)-pyrimidinone is not fully understood. However, it has been suggested that this compound may act by inhibiting DNA synthesis and inducing apoptosis in cancer cells. It may also act by inhibiting viral replication and attachment to host cells.
Biochemical and Physiological Effects:
In addition to its anticancer and antiviral activities, 2-[(4-bromobenzyl)thio]-6-propyl-4(3H)-pyrimidinone has been shown to have other biochemical and physiological effects. It has been shown to inhibit the activity of protein kinase C (PKC), which plays a role in cell proliferation and differentiation. It has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in inflammation and pain.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(4-bromobenzyl)thio]-6-propyl-4(3H)-pyrimidinone in lab experiments include its potent anticancer and antiviral activities, as well as its ability to inhibit PKC and COX-2. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on 2-[(4-bromobenzyl)thio]-6-propyl-4(3H)-pyrimidinone. These include:
1. Further studies to determine the mechanism of action of this compound.
2. Studies to determine the safety and efficacy of this compound in animal models and clinical trials.
3. Studies to optimize the synthesis method of this compound to improve yield and purity.
4. Studies to explore the potential of this compound as a lead compound for the development of new anticancer and antiviral drugs.
5. Studies to explore the potential of this compound as a tool for studying the role of PKC and COX-2 in various biological processes.
In conclusion, 2-[(4-bromobenzyl)thio]-6-propyl-4(3H)-pyrimidinone is a chemical compound that has potential applications in the field of medicinal chemistry. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. Further research is needed to determine the safety and efficacy of this compound and to explore its potential as a lead compound for the development of new drugs.

Synthesis Methods

The synthesis of 2-[(4-bromobenzyl)thio]-6-propyl-4(3H)-pyrimidinone involves the reaction of 4-bromobenzyl chloride with 6-propyl-2-thiouracil in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures. The resulting product is purified by column chromatography to obtain the final compound.

Scientific Research Applications

2-[(4-bromobenzyl)thio]-6-propyl-4(3H)-pyrimidinone has been studied extensively for its potential applications in the field of medicinal chemistry. This compound has been shown to have anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been shown to have antiviral activity against herpes simplex virus type 1 (HSV-1) and type 2 (HSV-2).